Cas no 2228609-45-6 (1-(9H-fluoren-9-yl)cyclobutan-1-amine)

• Product Name: 1-(9H-fluoren-9-yl)cyclobutan-1-amine
• CAS No: 2228609-45-6
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 6367594
• PubChem ID: 165967163
• Update Time: 2025-05-28

1-(9H-fluoren-9-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)cyclobutan-1-amine
• EN300-1809405
• 2228609-45-6

• Inchi： 1S/C17H17N/c18-17(10-5-11-17)16-14-8-3-1-6-12(14)13-7-2-4-9-15(13)16/h1-4,6-9,16H,5,10-11,18H2
• InChI Key： ZZAIFINKPVXKEK-UHFFFAOYSA-N
• SMILES： NC1(CCC1)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(9H-fluoren-9-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(9H-fluoren-9-yl)cyclobutan-1-amine (CAS No. 2228609-45-6)

1-(9H-fluoren-9-yl)cyclobutan-1-amine (CAS No. 2228609-45-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique fluorene and cyclobutane structural motifs, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which combines a rigid fluorenyl group with a flexible cyclobutylamine moiety, makes it particularly valuable for designing novel drug candidates and advanced materials.

In recent years, the demand for 1-(9H-fluoren-9-yl)cyclobutan-1-amine has surged due to its potential applications in small-molecule drug discovery and peptide synthesis. Researchers are particularly interested in its role as a protecting group or scaffold in the development of targeted therapies. The compound's ability to modulate molecular interactions and bioavailability has made it a focal point in studies related to neurodegenerative diseases and cancer treatment. Additionally, its photophysical properties have sparked interest in the field of organic electronics, where it is explored for use in OLEDs and sensors.

One of the most frequently searched questions about 1-(9H-fluoren-9-yl)cyclobutan-1-amine revolves around its synthetic routes and purity standards. Laboratories and manufacturers often seek high-purity grades of this compound to ensure reproducibility in experimental results. The synthesis typically involves multi-step organic reactions, including cycloaddition and amination processes, which are optimized for yield and scalability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and purity, addressing another common query among researchers.

The thermodynamic stability and solubility of 1-(9H-fluoren-9-yl)cyclobutan-1-amine are also hot topics in scientific discussions. These properties are critical for its application in formulation development and drug delivery systems. Recent studies have explored its compatibility with various excipients and solvents, providing valuable insights for industrial applications. Furthermore, the compound's environmental impact and biodegradability are increasingly relevant, aligning with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

Another area of interest is the patent landscape surrounding 1-(9H-fluoren-9-yl)cyclobutan-1-amine. Numerous patents have been filed for its use in pharmaceutical compositions and material science innovations, reflecting its commercial potential. Companies and academic institutions are actively investigating its derivatives to expand its utility, particularly in personalized medicine and nanotechnology. This aligns with the broader trend of precision medicine, where tailored therapeutic solutions are in high demand.

In conclusion, 1-(9H-fluoren-9-yl)cyclobutan-1-amine (CAS No. 2228609-45-6) represents a compound of immense scientific and industrial significance. Its multifaceted applications, from drug development to advanced materials, underscore its value in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.